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This document provides detailed application notes and protocols for scientists and drug
development professionals transitioning from the discontinued Applied Biosystems™ 3730xI
DNA Analyzer to the newer Applied Biosystems™ SeqStudio™ Flex Series Genetic Analyzer.
The SeqStudio Flex system offers enhanced flexibility, ease of use, and connectivity while
maintaining the high data quality expected from capillary electrophoresis (CE) instruments.[1]
[2] This guide will facilitate a smooth migration by providing side-by-side comparisons, detailed
experimental protocols, and performance data for key applications in drug discovery and
development.

Instrument Comparison: 3730xlI DNA Analyzer vs.
SeqStudio Flex Genetic Analyzer

The SeqStudio Flex Series Genetic Analyzer introduces several key advancements over the
3730xI platform. These improvements are designed to increase laboratory efficiency, reduce
hands-on time, and offer greater flexibility in experimental design.
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. . Applied Biosystems™
Applied Biosystems™ . .
Feature SeqStudio™ Flex Genetic
3730xI DNA Analyzer
Analyzer

) ) 8- or 24-capillary
Capillary Array 48- or 96-capillary array ] ) )
configurations available[3]

Plate C " Integrated plate stacker for up 4-plate capacity with
ate Capaci
pacty to 48-hour operation[4] continuous loading[1][2]

) Integrated touchscreen
Separate computer workstation A
User Interface ) computer with intuitive user
for instrument control[5] )
interface[1][2]

LAN, Wi-Fi, USB ports, and

Connectivity Local Area Network (LAN) o
LIMS compatibility[2]
Remote run setup, monitoring,
o and data analysis via Thermo
Remote Access Limited )
Fisher™ Connect Platform[2]
[6]
Smart Help and Remote
) N On-site service required for Support for remote
Serviceability ) ]
most issues troubleshooting of many
issues[6]

One-button startup, auto-

Requires experienced calibration, and on-screen
Ease of Use ] ]
operators guidance for routine
maintenance[2]

Key Applications and Performance Data

The SegStudio Flex Genetic Analyzer demonstrates comparable or improved performance for a
variety of applications critical to drug development.

Sanger Sequencing
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Sanger sequencing remains the gold standard for targeted sequencing, confirmation of next-
generation sequencing (NGS) data, and analysis of gene editing events.[7] Both the 3730xI
and SeqStudio Flex analyzers utilize BigDye™ Terminator chemistry for reliable sequencing
results.[5]

Experimental Protocols

Detailed methodologies for key applications are provided below. These protocols are intended
as a guide and may require optimization for specific experimental needs.

Application 1: Sanger Sequencing of PCR Amplicons

This protocol outlines the steps for sequencing a purified PCR product.

Workflow Diagram:

Sample Preparatior Cycle Sequencing Capillary Electrophore: Data Analysis
PCR Product Cleanup Cycle Sequencing Reactio Sequencing Product Clear
(PCRAmpH (6.0.. EXOSAP-T™ )M[ @igDye Tmma ) ( q. BgDy o XTerminator ]—\—»G epar PlatsforCE]—»Eaunu H( ceAna\yslsj‘

Click to download full resolution via product page
Caption: Sanger Sequencing Workflow from PCR product to data analysis.

Protocol:
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Step

Applied Biosystems™
3730xI DNA Analyzer
Protocol

Applied Biosystems™
SeqStudio™ Flex Genetic
Analyzer Protocol

1. PCR Cleanup

Treat 5 pL of PCR product with
2 L of EXoSAP-IT™ Express
reagent. Incubate at 37°C for 4
minutes, followed by 80°C for
1 minute to inactivate the

enzyme.[8]

Treat 5 pL of PCR product with
2 pL of EXoSAP-IT™ Express
reagent. Incubate at 37°C for 4
minutes, followed by 80°C for
1 minute to inactivate the

enzyme.[8]

2. Cycle Sequencing

Prepare a master mix with 1
pL BigDye™ Terminator v3.1
Ready Reaction Mix, 2 pL 5X
Sequencing Buffer, 3.2 pmol of
primer, and nuclease-free
water to a final volume of 10
pL. Add 1-3 ng of purified PCR
product per 100 bp. Perform
cycle sequencing using the
recommended thermal cycling

conditions.

Prepare a master mix with 1
pL BigDye™ Terminator v3.1
Ready Reaction Mix, 2 pL 5X
Sequencing Buffer, 3.2 pmol of
primer, and nuclease-free
water to a final volume of 10
pL. Add 1-3 ng of purified PCR
product per 100 bp. Perform
cycle sequencing using the
recommended thermal cycling

conditions.

3. Sequencing Cleanup

Add 10 pL of Hi-Di™
Formamide and 45 pL of
SAM™ Solution to each
sequencing reaction. Add 10
uL of BigDye XTerminator™
reagent. Vortex for 30 minutes
and centrifuge at 1,000 x g for

2 minutes.[8]

Add 10 pL of Hi-Di™
Formamide and 45 pL of
SAM™ Solution to each
sequencing reaction. Add 10
uL of BigDye XTerminator™
reagent. Vortex for 30 minutes
and centrifuge at 1,000 x g for

2 minutes.[8]

4. Capillary Electrophoresis

Prepare a plate record and
import it into the 3730xI Data
Collection Software. Load the
plate onto the instrument.
Select the appropriate run
module (e.g.,
StdSeqg36_POP7) and dye set

Create a new plate setup in
the SeqStudio™ Data
Collection Software. Load the
plate into the instrument.
Select the appropriate run
module (e.g., MediumSeq) and
dye set. Start the run.[11]
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(e.g., Z-BigDye v3). Start the
run.[9][10]

Analyze the data using the on-

Analyze the data using instrument software or Thermo
5. Data Analysis Sequencing Analysis Software Fisher™ Connect Platform for
for basecalling. basecalling and further
analysis.

Application 2: Cell Line Authentication

Misidentified or contaminated cell lines are a significant problem in biomedical research.[12]
Short Tandem Repeat (STR) analysis is the gold standard for cell line authentication.

Workflow Diagram:

Sample Preparation STR Amplification Fragment Analysis Data Analysis
Genomic DNA PCR with STR Klt Prepare Plate with Allele Calling

Sample Preparation MSI Marker Amplification Fragment Analysis Data Analysis
Genomic DNA Extraction Multiplex PCR with Prepare Plate with . Allele Sizing and Compari son
( (Tumor and Normal) MSI Marker Panel (Thermal Cycling ( Size Standard Run on Genetic Analyzer (Tumor vs. Normal) Determme MSI Status

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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